propyl 4-[(3-chloro-4-ethoxybenzoyl)amino]benzoate

• IUPAC Name: propyl 4-[(3-chloro-4-ethoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C19H20ClNO4/c1-3-11-25-19(23)13-5-8-15(9-6-13)21-18(22)14-7-10-17(24-4-2)16(20)12-14/h5-10,12H,3-4,11H2,1-2H3,(H,21,22)
• InChI Key: SJDJLZLFDUJRTD-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OCC)Cl
• Molecular Formula: C19H20ClNO4
• Molecular Weight: 361.8 g/mol

Description

Propyl 4-[(3-chloro-4-ethoxybenzoyl)amino]benzoate is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as CEIBA and has been found to have several potential applications in various fields.

Scientific Research Applications

CEIBA has been found to have several potential applications in scientific research. It has been studied for its anti-inflammatory, anti-tumor, and anti-viral properties. CEIBA has also been found to have potential therapeutic applications in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, CEIBA has been studied for its potential use in drug delivery systems.

Mechanism of Action

The mechanism of action of CEIBA is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways that are involved in inflammation, tumor growth, and viral replication. CEIBA has also been found to have antioxidant properties that may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
CEIBA has been found to have several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. CEIBA has also been found to induce apoptosis in cancer cells and inhibit viral replication. Additionally, CEIBA has been found to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

CEIBA has several advantages for lab experiments. It is a well-established compound with a known synthesis method, making it readily available for research purposes. CEIBA has also been found to have low toxicity, making it suitable for in vitro and in vivo studies. However, CEIBA has some limitations, including its relatively low solubility in water and its limited stability in solution.

Future Directions

There are several future directions for research on CEIBA. One potential direction is to further investigate its anti-inflammatory and anti-tumor properties and to explore its potential therapeutic applications in the treatment of inflammatory and neoplastic diseases. Another potential direction is to study its potential use in drug delivery systems, particularly in the development of targeted drug delivery systems. Additionally, further research is needed to fully understand the mechanism of action of CEIBA and to identify potential molecular targets for its therapeutic effects.

Synthesis Methods

CEIBA is synthesized through a multi-step process that involves the reaction of 3-chloro-4-ethoxybenzoic acid with thionyl chloride to form 3-chloro-4-ethoxybenzoyl chloride. The resulting compound is then reacted with 4-aminobenzoic acid in the presence of a base to form CEIBA. The synthesis method of CEIBA is well-established and has been used in several studies.